Cas no 100784-20-1 (Halosulfuron-methyl)

• Product Name: Halosulfuron-methyl
• CAS No: 100784-20-1
• MF: C₁₃H₁₅ClN₆O₇S
• MW: 434.812199831009
• MDL: MFCD01631160
• CID: 62179
• Update Time: 2026-05-14

Halosulfuron-methyl Chemical and Physical Properties

Names and Identifiers

• Halosulfuron methyl
• 3-Chloro-5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid, methyl ester
• Battalion
• halosulfuron
• Methyl 3-chloro-5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate
• MON 12000
• NC-319
• Permit
• Pyrazole-4-carboxylic acid, 3-chloro-5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-,methyl ester
• Halosulfuron-methyl
• 1H-Pyrazole-4-carboxylic acid, 3-chloro-5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl] amino] sulfonyl]-1- methyl-, methyl ester
• Halosulfuron-methyl Solution
• methyl 3-chloro-5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylate
• methyl 3-chloro-5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylate
• methyl 3-chloro-5-{[(4,6-dimethoxypyrimidin-2-yl)carbamoyl]sulfamoyl}-1-methyl-1H-pyrazole-4-carboxylate
• 3-Chloro-5-[[3-(4,6-dimethoxypyrimidin-2-yl)ureido]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylic Acid Methyl Ester
• Methyl 3-Chloro-5-[[3-(4,6-dimethoxypyrimidin-2-yl)ureido]sulfonyl]-1-methyl-1H-pyrazole-4-carboxylate
• Methyl 3-chloro-5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-meth
• Inpool
• Sempra
• SEMPRA(R)
• PERMIT(R)
• MANAGE(R)
• 3-Chloro-5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-1H-pyrazole-4-carboxylic acid methyl ester
• sulfamoyl)
• Sandea
• Manage
• Permit 75WG
• Halosulfuron-methyl [ISO:BSI]
• NC 319
• MON 12037
• NC 311
• A 841101
• W1CP17GD87
• 1H-Pyrazole-4-carboxylic acid, 3-chloro-5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-, methyl ester
• Methyl 3-chloro-5-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylate
• methyl 3-chloro-5-[(4,6-dimethoxypyrimidin-2-yl)c

• MDL： MFCD01631160
• Inchi： 1S/C13H15ClN6O7S/c1-20-10(8(9(14)18-20)11(21)27-4)28(23,24)19-13(22)17-12-15-6(25-2)5-7(16-12)26-3/h5H,1-4H3,(H2,15,16,17,19,22)
• InChI Key： FMGZEUWROYGLAY-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC([H])([H])[H])=C(N(C([H])([H])[H])N=1)S(N([H])C(N([H])C1=NC(=C([H])C(=N1)OC([H])([H])[H])OC([H])([H])[H])=O)(=O)=O

Computed Properties

• Exact Mass: 434.04100
• Monoisotopic Mass: 434.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.3
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: White odorless solid
• Density: 1.618
• Melting Point: 172.0 to 176.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.663
• PSA: 172.01000
• LogP: 1.72240
• Solubility: Insoluble in water
• Merck: 4602

Halosulfuron-methyl Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• RTECS：UQ6392606
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 8865 mg/kg; dermally in rabbits: >2000 mg/kg; LC50 (4 hr) in rats: >4.3 mg/l (Suzuki)
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Halosulfuron-methyl

Halosulfuron-methyl (CAS No. 100784-20-1): A Comprehensive Guide to Its Properties and Applications

Halosulfuron-methyl (CAS No. 100784-20-1) is a widely used sulfonylurea herbicide known for its selective control of broadleaf weeds and certain grass species. This compound has gained significant attention in modern agriculture due to its efficacy, low application rates, and environmental compatibility. With the increasing demand for sustainable farming practices, Halosulfuron-methyl has become a topic of interest among researchers, farmers, and environmentalists alike.

The chemical structure of Halosulfuron-methyl features a sulfonylurea backbone, which is responsible for its mode of action as an acetolactate synthase (ALS) inhibitor. This mechanism disrupts the biosynthesis of branched-chain amino acids in plants, leading to growth inhibition and eventual weed death. The CAS No. 100784-20-1 identifier is crucial for regulatory compliance and scientific documentation, ensuring accurate identification across global markets.

One of the most searched questions about Halosulfuron-methyl is its selectivity and crop safety. Studies have shown that it exhibits excellent selectivity in crops like corn, sugarcane, and turfgrass, making it a preferred choice for integrated weed management systems. Farmers often inquire about the optimal application rates and timing for Halosulfuron-methyl, which vary depending on the target weed species and environmental conditions.

Environmental persistence and degradation pathways of Halosulfuron-methyl are also hot topics in agrochemical research. The compound undergoes microbial degradation in soil, with a half-life ranging from days to weeks depending on soil type and climatic conditions. This characteristic aligns with the growing demand for eco-friendly herbicides that minimize long-term soil residues.

Recent advancements in Halosulfuron-methyl formulations have focused on improving its solubility and rainfastness. Water-dispersible granule (WG) formulations have gained popularity due to their ease of handling and reduced dust generation during application. These innovations address common user concerns about herbicide drift and application efficiency.

The global market for Halosulfuron-methyl products continues to expand, driven by the need for effective weed control in cereal crops and non-crop areas. Regulatory approvals in major agricultural regions have further solidified its position as a reliable herbicide option. However, users frequently search for information on resistance management strategies to prevent the development of weed resistance to ALS inhibitors like Halosulfuron-methyl.

From a technical perspective, the synthesis of Halosulfuron-methyl (CAS 100784-20-1) involves multiple steps starting from benzenesulfonamide derivatives. The manufacturing process has been optimized over the years to improve yield and purity, meeting the stringent quality standards required for agricultural applications. Analytical methods for Halosulfuron-methyl detection typically employ HPLC or LC-MS techniques, ensuring accurate residue monitoring in crops and environmental samples.

As precision agriculture gains traction, there's growing interest in Halosulfuron-methyl compatibility with other agrochemicals and adjuvants. Research has demonstrated successful tank mixtures with certain insecticides and fungicides, though compatibility testing is always recommended before field application. This aspect is particularly important for farmers looking to optimize their weed control programs while minimizing field passes.

The future of Halosulfuron-methyl looks promising, with ongoing research exploring its potential in new crop systems and innovative delivery methods. As agricultural practices evolve to meet sustainability goals, this herbicide continues to offer a balance between efficacy and environmental responsibility, making it a valuable tool in modern weed management strategies.